![molecular formula C22H18ClNO4S B2587265 2-{[(5-chlorothiophen-2-yl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid CAS No. 2138218-85-4](/img/structure/B2587265.png)
2-{[(5-chlorothiophen-2-yl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-{(5-chlorothiophen-2-yl)methylmethoxy]carbonyl})amino}acetic acid” is also known as N-(((9H-fluoren-9-yl)methoxy)carbonyl)-N-((5-chlorothiophen-2-yl)methyl)glycine . It has a molecular weight of 427.91 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C22H18ClNO4S/c23-20-10-9-14 (29-20)11-24 (12-21 (25)26)22 (27)28-13-19-17-7-3-1-5-15 (17)16-6-2-4-8-18 (16)19/h1-10,19H,11-13H2, (H,25,26) . This code provides a detailed description of the molecule’s structure and stereochemistry.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the search results.Scientific Research Applications
Fluorescent Labeling and Sensing
The compound exhibits unique properties suitable for biomedical applications, particularly as a fluorescent labeling reagent. Its strong fluorescence and large Stokes' shift make it a potential candidate for detecting specific biological targets. The fluorescence intensity remains stable across a wide pH range, and the compound is highly resistant to degradation from light and heat, ensuring reliable performance in various analytical settings (Hirano et al., 2004).
Selective Metal Ion Sensing
The compound has been found to exhibit a significant fluorescent quenching effect in the presence of Co2+, indicating its high selectivity and potential as a fluorescent chemical sensor for this metal ion. This selectivity could be leveraged for monitoring and detecting Co2+ in various environmental and biological samples, emphasizing the compound's application in chemical sensing technologies (Li Rui-j, 2013).
Synthetic Chemistry and Medicinal Chemistry
This compound is a key intermediate in synthetic chemistry, serving as a building block for more complex molecules. Its derivatives have been utilized in the development of novel PPAR α/γ dual agonists, indicating its importance in medicinal chemistry for designing compounds with potential therapeutic applications (X. Qian et al., 2015).
Antioxidant and Enzyme Inhibition
Derivatives of the compound have shown promising results in antioxidative properties and selective enzyme inhibition activities. Notably, a zinc complex of a derivative exhibited potent inhibitory activity against xanthine oxidase, an enzyme involved in oxidative stress pathways. This suggests the compound's potential utility in developing treatments for diseases where oxidative stress is a key factor (M. Ikram et al., 2015).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements involve recommendations for handling and storage, first aid measures, and disposal considerations .
properties
IUPAC Name |
2-[(5-chlorothiophen-2-yl)methyl-(9H-fluoren-9-ylmethoxycarbonyl)amino]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClNO4S/c23-20-10-9-14(29-20)11-24(12-21(25)26)22(27)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,19H,11-13H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQPRWZXFKOKJBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N(CC4=CC=C(S4)Cl)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.